Cas no 898770-57-5 (2,4-Dichloro-4'-morpholinomethyl benzophenone)

• Product Name: 2,4-Dichloro-4'-morpholinomethyl benzophenone
• CAS No: 898770-57-5
• MF: C₁₈H₁₇Cl₂NO₂
• MW: 350.239083051682
• MDL: MFCD03841421
• CID: 869860
• PubChem ID: 24724255
• Update Time: 2025-10-28

2,4-Dichloro-4'-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,4-dichlorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• 2,4-DICHLORO-4'-MORPHOLINOMETHYL BENZOPHENONE
• 2,4,16A-TRIBROMOESTRONE
• DTXSID30642654
• (2,4-Dichlorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone
• 2,4-DICHLORO-4'-MORPHOLINOMETHYLBENZOPHENONE
• 898770-57-5
• AKOS016019896
• MFCD03841421
• 2,4-Dichloro-4'-morpholinomethyl benzophenone

• MDL： MFCD03841421
• Inchi： 1S/C18H17Cl2NO2/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： JETWBJDADBLVOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C1C=CC(=CC=1)CN1CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 349.06400
• Monoisotopic Mass: 349.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 478.8°C at 760 mmHg
• Flash Point: 243.4°C
• Refractive Index: 1.603
• PSA: 29.54000
• LogP: 3.99450

Additional information on 2,4-Dichloro-4'-morpholinomethyl benzophenone

Professional Introduction to 2,4-Dichloro-4'-morpholinomethyl benzophenone (CAS No. 898770-57-5)

2,4-Dichloro-4'-morpholinomethyl benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898770-57-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a benzophenone core substituted with chlorine atoms at the 2 and 4 positions and a morpholinomethyl group at the 4'-position, has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry and drug development.

The structural configuration of 2,4-Dichloro-4'-morpholinomethyl benzophenone imparts unique electronic and steric properties that make it a valuable intermediate in organic synthesis. The presence of chlorine atoms enhances electrophilic substitution reactions, while the morpholinomethyl group introduces hydrogen bonding capabilities and metabolic stability, which are crucial factors in medicinal chemistry. These attributes have positioned this compound as a building block for the synthesis of biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 2,4-Dichloro-4'-morpholinomethyl benzophenone and its derivatives. Researchers have been investigating its role in developing novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties. The benzophenone moiety is particularly recognized for its ability to interact with biological targets such as enzymes and receptors, making it a promising scaffold for drug design.

The morpholinomethyl group in 2,4-Dichloro-4'-morpholinomethyl benzophenone contributes to the compound's solubility and bioavailability, which are critical parameters for drug efficacy. Additionally, this group can be further functionalized to introduce additional pharmacophores, expanding the chemical space for drug discovery. The chlorine substituents at the 2 and 4 positions provide handles for further derivatization through nucleophilic aromatic substitution or other reaction pathways, enabling the synthesis of diverse analogues.

Recent advancements in computational chemistry have facilitated the virtual screening of 2,4-Dichloro-4'-morpholinomethyl benzophenone derivatives against large databases of biological targets. These computational studies have identified several promising candidates that warrant further experimental validation. The integration of machine learning algorithms has further enhanced the efficiency of this process by predicting binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with high accuracy.

The agrochemical sector has also shown interest in 2,4-Dichloro-4'-morpholinomethyl benzophenone due to its potential as a precursor for herbicides and pesticides. The structural features of this compound allow for interactions with biological pathways in plants and pests, making it a viable candidate for developing environmentally sustainable agrochemicals. Research is ongoing to optimize its efficacy while minimizing ecological impact.

In conclusion,2,4-Dichloro-4'-morpholinomethyl benzophenone (CAS No. 898770-57-5) represents a fascinating compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and functional versatility make it an attractive scaffold for drug discovery and chemical synthesis. As research continues to uncover new applications and derivatives of this molecule,2,4-Dichloro-4'-morpholinomethyl benzophenone is poised to play a significant role in advancing scientific innovation across multiple disciplines.